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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169 Get Quote

Essential Safety and Handling Guide for D149 Dye
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of D149 dye. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Physicochemical and Safety Data
While D149 dye is classified as not a hazardous substance or mixture under the Globally

Harmonized System (GHS), standard laboratory safety precautions should always be

observed. Key data for D149 dye is summarized below.
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Property Value Source

Chemical Name

5-[[4-[4-(2,2-

diphenylethenyl)phenyl]-1,2,3,

3a,4,8b-

hexahydrocyclopent[b]indol-7-

yl]methylene]-2-(3-ethyl-4-oxo-

2-thioxo-5-

thiazolidinylidene)-4-oxo-3-

thiazolidineacetic acid

MedchemExpress

CAS Number 786643-20-7 [1]

Molecular Formula C42H35N3O4S3 MedchemExpress

Molecular Weight 741.94 g/mol MedchemExpress

Appearance Solid [2]

Storage
Store at 4°C, protected from

light.
MedchemExpress

Solubility
DMSO: 1 mg/mL (1.35 mM;

requires ultrasonic treatment)
MedchemExpress

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling D149 dye in both its solid and solution forms.

Handling Solid (Powder) D149 Dye:
Gloves: Chemical-resistant gloves (e.g., nitrile) are recommended to prevent skin contact.[3]

Eye Protection: Safety glasses with side shields or safety goggles are mandatory to protect

against airborne particles.[3]

Respiratory Protection: A dust mask or respirator should be used when handling larger

quantities or when there is a risk of generating dust.[3]
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Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling D149 Dye Solutions:
Gloves: Chemical-resistant gloves (e.g., nitrile) are necessary to avoid skin contact with the

dye solution.[3]

Eye Protection: Safety glasses or goggles are required to prevent splashes.[3]

Lab Coat: A laboratory coat is essential to protect against spills.

Operational and Handling Protocols
Adherence to the following step-by-step procedures will minimize exposure and ensure the

safe handling of D149 dye.

Preparation and Handling:
Ventilation: Always handle D149 dye in a well-ventilated area, preferably within a chemical

fume hood, especially when working with the solid form to avoid inhalation of any dust.[4]

Avoid Dust Formation: When weighing or transferring the solid dye, do so carefully to

minimize the creation of airborne dust.[2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the dye.[5]

Spill Management: In case of a spill, avoid generating dust. For solid spills, gently sweep up

the material into a suitable container for disposal. For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal.[6]

Storage:
Store D149 dye in a tightly sealed container in a cool, dry, and dark place at 4°C.[3]

Keep the container in a well-ventilated area.

Disposal Plan
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Proper disposal of D149 dye and its waste is crucial to prevent environmental contamination.

Solid Waste:
Unused Dye: Unwanted solid D149 dye should be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Contaminated Materials: Items such as gloves, weigh boats, and paper towels that are

contaminated with D149 dye should be placed in a sealed bag or container and disposed of

as solid chemical waste.

Liquid Waste:
Dye Solutions: Although D149 is not classified as hazardous, it is good practice to collect all

dye-containing solutions in a designated, sealed waste container.

Neutralization: For some dyes, neutralization of the pH is recommended before disposal.[3]

Check with your institution's environmental health and safety (EHS) office for specific

guidance on the disposal of non-hazardous dye solutions. Some institutions may permit

drain disposal of dilute, non-hazardous dye solutions, while others may require collection.[7]

Experimental Workflow for Safe Handling of D149
Dye
The following diagram illustrates the logical workflow for the safe handling of D149 dye, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of D149 dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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